Cas no 2649077-87-0 (7-methyl-1-oxa-2-azaspiro4.5dec-2-ene-3-carboxylic acid)

7-Methyl-1-oxa-2-azaspiro[4.5]dec-2-ene-3-carboxylic acid is a spirocyclic compound featuring a fused oxazine-carboxylic acid structure. Its unique spiro scaffold imparts rigidity and stereochemical control, making it a valuable intermediate in synthetic organic chemistry and pharmaceutical research. The presence of both carboxylic acid and heterocyclic functionalities enhances its utility in derivatization, enabling the synthesis of diverse bioactive molecules. This compound is particularly advantageous for constructing complex heterocycles or serving as a precursor for drug discovery efforts targeting sp3-rich architectures. Its stability and well-defined reactivity profile further support its use in method development and medicinal chemistry applications.

7-methyl-1-oxa-2-azaspiro4.5dec-2-ene-3-carboxylic acid structure

2649077-87-0 structure

Product Name:7-methyl-1-oxa-2-azaspiro4.5dec-2-ene-3-carboxylic acid

CAS No:2649077-87-0

MF:C₁₀H₁₅NO₃

MW:197.231003046036

CID:5854589

PubChem ID:165477849

Update Time:2025-10-18

7-methyl-1-oxa-2-azaspiro4.5dec-2-ene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 7-methyl-1-oxa-2-azaspiro[4.5]dec-2-ene-3-carboxylic acid
- 2649077-87-0
- EN300-1083138
- 7-methyl-1-oxa-2-azaspiro4.5dec-2-ene-3-carboxylic acid
- Inchi： 1S/C10H15NO3/c1-7-3-2-4-10(5-7)6-8(9(12)13)11-14-10/h7H,2-6H2,1H3,(H,12,13)
- InChI Key： BNGPYXXXUWBBNO-UHFFFAOYSA-N
- SMILES： O1C2(CC(C(=O)O)=N1)CCCC(C)C2

Computed Properties

Exact Mass: 197.10519334g/mol
Monoisotopic Mass: 197.10519334g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 287
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 58.9Å²

7-methyl-1-oxa-2-azaspiro4.5dec-2-ene-3-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1083138-0.05g	7-methyl-1-oxa-2-azaspiro[4.5]dec-2-ene-3-carboxylic acid	2649077-87-0	95%	0.05g	$888.0	2023-10-28
Enamine	EN300-1083138-0.1g	7-methyl-1-oxa-2-azaspiro[4.5]dec-2-ene-3-carboxylic acid	2649077-87-0	95%	0.1g	$930.0	2023-10-28
Enamine	EN300-1083138-0.25g	7-methyl-1-oxa-2-azaspiro[4.5]dec-2-ene-3-carboxylic acid	2649077-87-0	95%	0.25g	$972.0	2023-10-28
Enamine	EN300-1083138-0.5g	7-methyl-1-oxa-2-azaspiro[4.5]dec-2-ene-3-carboxylic acid	2649077-87-0	95%	0.5g	$1014.0	2023-10-28
Enamine	EN300-1083138-1.0g	7-methyl-1-oxa-2-azaspiro[4.5]dec-2-ene-3-carboxylic acid	2649077-87-0		1g	$1057.0	2023-06-10
Enamine	EN300-1083138-2.5g	7-methyl-1-oxa-2-azaspiro[4.5]dec-2-ene-3-carboxylic acid	2649077-87-0	95%	2.5g	$2071.0	2023-10-28
Enamine	EN300-1083138-5.0g	7-methyl-1-oxa-2-azaspiro[4.5]dec-2-ene-3-carboxylic acid	2649077-87-0		5g	$3065.0	2023-06-10
Enamine	EN300-1083138-10.0g	7-methyl-1-oxa-2-azaspiro[4.5]dec-2-ene-3-carboxylic acid	2649077-87-0		10g	$4545.0	2023-06-10
Enamine	EN300-1083138-1g	7-methyl-1-oxa-2-azaspiro[4.5]dec-2-ene-3-carboxylic acid	2649077-87-0	95%	1g	$1057.0	2023-10-28
Enamine	EN300-1083138-5g	7-methyl-1-oxa-2-azaspiro[4.5]dec-2-ene-3-carboxylic acid	2649077-87-0	95%	5g	$3065.0	2023-10-28